Cas no 898780-90-0 (1-(4-bromo-2-fluoro-phenyl)-3-(3,5-dimethylphenyl)propan-1-one)

• Product Name: 1-(4-bromo-2-fluoro-phenyl)-3-(3,5-dimethylphenyl)propan-1-one
• CAS No: 898780-90-0
• MF: C₁₇H₁₆BrFO
• MW: 335.210747718811
• CID: 1946309
• PubChem ID: 24726517
• Update Time: 2025-11-01

1-(4-bromo-2-fluoro-phenyl)-3-(3,5-dimethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 4'-BROMO-3-(3,5-DIMETHYLPHENYL)-2'-FLUOROPROPIOPHENONE
• 1-(4-bromo-2-fluoro-phenyl)-3-(3,5-dimethylphenyl)propan-1-one
• LogP
• 1-(4-bromo-2-fluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one
• 1-(4-Bromo-2-fluorophenyl)-3-(3,5-dimethylphenyl)-1-propanone
• MFCD03843902
• AKOS016022295
• 898780-90-0
• DTXSID70644910

• MDL： MFCD03843902
• Inchi： 1S/C17H16BrFO/c1-11-7-12(2)9-13(8-11)3-6-17(20)15-5-4-14(18)10-16(15)19/h4-5,7-10H,3,6H2,1-2H3
• InChI Key： AYKDLSHGZHIDAN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C(CCC1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 334.03700
• Monoisotopic Mass: 334.03686Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 5.02050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 1-(4-bromo-2-fluoro-phenyl)-3-(3,5-dimethylphenyl)propan-1-one

Introduction to 1-(4-bromo-2-fluoro-phenyl)-3-(3,5-dimethylphenyl)propan-1-one (CAS No. 898780-90-0)

1-(4-bromo-2-fluoro-phenyl)-3-(3,5-dimethylphenyl)propan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 898780-90-0, this molecule represents a confluence of structural complexity and functional diversity, making it a subject of intense study for its potential applications in drug discovery and development. The compound’s molecular architecture, characterized by a bromo and fluoro substituent on the aromatic ring and dimethyl groups on another phenyl ring, contributes to its unique chemical properties and reactivity.

The significance of this compound lies in its ability to serve as a versatile intermediate in the synthesis of more complex pharmacophores. In recent years, there has been a growing interest in molecules that incorporate halogen atoms, such as bromine and fluorine, due to their ability to enhance binding affinity and metabolic stability. The presence of these elements in 1-(4-bromo-2-fluoro-phenyl)-3-(3,5-dimethylphenyl)propan-1-one makes it an attractive candidate for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. Researchers have been exploring its utility in the synthesis of kinase inhibitors, which are critical in treating various forms of cancer and inflammatory diseases. The aromatic rings in the molecule provide multiple sites for interaction with biological targets, while the aliphatic side chain offers opportunities for further functionalization.

Recent studies have highlighted the importance of 1-(4-bromo-2-fluoro-phenyl)-3-(3,5-dimethylphenyl)propan-1-one in the context of drug design. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases. The study underscores the importance of halogenated aromatic systems in enhancing drug-like properties such as solubility and bioavailability.

The structural features of 1-(4-bromo-2-fluoro-phenyl)-3-(3,5-dimethylphenyl)propan-1-one also make it a valuable tool for computational chemistry and molecular modeling. These techniques are increasingly being used to predict the binding modes and interactions of small molecules with biological targets. The compound’s well-defined three-dimensional structure allows researchers to simulate its behavior within complex biological systems, providing insights into its potential therapeutic effects.

In addition to its applications in oncology, this compound has shown promise in other therapeutic areas. For example, researchers have investigated its potential as a precursor for antimicrobial agents. The bromo and fluoro substituents are known to enhance the efficacy of antimicrobial compounds by improving their ability to interact with bacterial enzymes and cell membranes.

The synthesis of 1-(4-bromo-2-fluoro-phenyl)-3-(3,5-dimethylphenyl)propan-1-one is another area where significant advancements have been made. Modern synthetic methodologies have enabled chemists to construct this complex molecule with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing the desired substituents onto the aromatic rings.

The environmental impact of producing and using this compound is also a consideration in contemporary research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry, which aim to make pharmaceutical manufacturing more environmentally friendly.

Future directions for research on 1-(4-bromo-2-fluoro-phenyl)-3-(3,5-dimethylphenyl)propan-1-one include exploring its role in combination therapies. By pairing this compound with other drugs that target different pathways, researchers may be able to develop more effective treatments for complex diseases. Additionally, investigating its mechanism of action at a molecular level could provide new insights into how it interacts with biological systems.

The economic implications of this compound’s development cannot be overlooked. Pharmaceutical companies are investing heavily in research that could lead to new drugs based on halogenated aromatic structures like 1-(4-bromo-2-fluoro-phenyl)-3-(3,5-dimethylphenyl)propan-1-one. If successful, these efforts could result in significant revenue generation and improved patient outcomes.

In conclusion, 1-(4-bromo-2-fluoro-phenyl)-3-(3,5-dimethylphenyl)propan-1-one (CAS No. 898780-90) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications make it a valuable asset for scientists working on next-generation therapeutics. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in addressing some of today’s most pressing medical challenges.